Cas no 412925-81-6 (2-Ethyl-4-iodophenylhydrazine)

• Product Name: 2-Ethyl-4-iodophenylhydrazine
• CAS No: 412925-81-6
• MF: C₈H₁₁IN₂
• MW: 262.090813875198
• CID: 4934582
• Update Time: 2025-06-25

2-Ethyl-4-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-iodophenylhydrazine

• Inchi： 1S/C8H11IN2/c1-2-6-5-7(9)3-4-8(6)11-10/h3-5,11H,2,10H2,1H3
• InChI Key： PURVWTDJSLXBQY-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)CC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 2.6
• Topological Polar Surface Area: 38

Additional information on 2-Ethyl-4-iodophenylhydrazine

Comprehensive Analysis of 2-Ethyl-4-iodophenylhydrazine (CAS No. 412925-81-6): Properties, Applications, and Industry Trends

2-Ethyl-4-iodophenylhydrazine (CAS No. 412925-81-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both ethyl and iodo substituents on the phenylhydrazine backbone makes it a versatile intermediate for synthesizing heterocyclic compounds. Recent studies highlight its role in developing enzyme inhibitors and ligands for catalytic systems, aligning with the growing demand for targeted drug discovery and green chemistry solutions.

The compound's molecular structure (C₈H₁₁IN₂) exhibits notable electronic effects from the iodine atom, which enhances its reactivity in cross-coupling reactions like Buchwald-Hartwig amination – a trending topic in AI-assisted retrosynthesis planning. Researchers frequently search for "iodophenylhydrazine derivatives solubility" or "2-Ethyl-4-iodophenylhydrazine NMR spectrum," reflecting practical concerns in purification and characterization. Its logP value (~2.8) suggests moderate lipophilicity, making it relevant for blood-brain barrier permeability studies in CNS drug development.

In material science, CAS 412925-81-6 has shown potential as a building block for organic semiconductors, coinciding with the surge in flexible electronics research. The ethyl group provides steric control during polymerization, while the iodine moiety facilitates Sonogashira coupling – techniques frequently discussed in nanotechnology forums. Environmental stability data (decomposition >250°C) makes it suitable for high-temperature applications, addressing industry queries about "heat-resistant aromatic hydrazines."

Quality control protocols for 2-Ethyl-4-iodophenylhydrazine emphasize HPLC purity analysis (>98%) and heavy metal screening, responding to stringent REACH compliance requirements. The compound's crystallization behavior in ethanol/water mixtures is another hot topic, with computational chemistry models predicting its polymorphic forms – a key consideration for patent protection in pharma. Recent machine learning studies correlate its molecular descriptors with biological activity scores, demonstrating how traditional compounds gain new relevance through AI-driven drug repurposing.

Supply chain analytics reveal growing demand for CAS 412925-81-6 in Asia-Pacific contract research organizations, particularly for kinase inhibitor libraries. The compound's storage conditions (2-8°C under inert atmosphere) and handling precautions are frequently searched, reflecting operational concerns. Its scalable synthesis via iodination of 2-ethylphenylhydrazine continues to be optimized using flow chemistry techniques – a sustainable approach aligned with green chemistry principles.

Emerging applications include fluorescent probe development, where the iodine-heavy atom effect enhances phosphorescence quantum yield. This connects to trending searches about "heavy atom effect in photochemistry" and "time-resolved fluorescence techniques." The compound's regioselectivity in electrophilic substitution reactions also makes it valuable for teaching advanced organic mechanisms, with several universities incorporating it into graduate-level synthesis labs.